Cas no 953938-54-0 (2-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 2-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 953938-54-0
• MF: C₁₈H₁₉BrN₂O₃S
• MW: 423.324062585831
• CID: 5514399
• Update Time: 2025-08-02

2-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• 2-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

• Inchi： 1S/C18H19BrN2O3S/c1-2-18(22)21-11-5-6-13-12-14(9-10-16(13)21)20-25(23,24)17-8-4-3-7-15(17)19/h3-4,7-10,12,20H,2,5-6,11H2,1H3
• InChI Key： AWGKGCFANAYBNC-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)CC)(=O)=O)=CC=CC=C1Br

Additional information on 2-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Comprehensive Overview of 2-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 953938-54-0)

The compound 2-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 953938-54-0) is a specialized sulfonamide derivative with a unique molecular structure that combines a tetrahydroquinoline core with a brominated benzene sulfonamide moiety. This structural complexity makes it a subject of interest in medicinal chemistry and drug discovery, particularly for researchers exploring small molecule inhibitors and targeted therapies. Its CAS number 953938-54-0 serves as a critical identifier for precise literature and database searches.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in pharmaceutical applications. Users frequently search for terms like "sulfonamide derivatives in drug design" or "tetrahydroquinoline scaffold uses," reflecting the growing curiosity about this chemical space. The 2-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide exemplifies how subtle modifications, such as the bromine substitution, can influence bioactivity and binding affinity—a hot topic in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, this compound highlights the importance of regioselective functionalization. The propanoyl group at the 1-position of the tetrahydroquinoline ring and the bromine atom on the benzene ring offer handles for further derivatization, a strategy often explored in combinatorial chemistry. Researchers investigating "click chemistry modifications" or "late-stage diversification" may find this molecule particularly relevant.

The physicochemical properties of CAS 953938-54-0—such as its logP, hydrogen bond acceptors/donors, and molecular weight—align with the Lipinski’s Rule of Five, making it a plausible candidate for oral bioavailability studies. This aligns with trending searches like "optimizing drug-like properties" and "beyond Rule of Five (bRo5) molecules." Its potential as a kinase inhibitor or GPCR modulator is also speculated, given the prevalence of similar scaffolds in these target classes.

In analytical chemistry, the compound’s UV-Vis absorption and mass spectrometry fragmentation patterns are of interest for quality control and metabolite identification. Laboratories focusing on HPLC method development or LC-MS workflows may prioritize characterizing such molecules. The bromine atom further enables detection via halogen-specific techniques, a niche yet growing area in analytical method optimization.

Environmental and green chemistry considerations are also pertinent. With increasing searches for "sustainable synthesis of sulfonamides" and "catalytic bromination methods," the synthetic route to 2-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide could be optimized using transition-metal catalysis or photocatalysis—topics dominating recent ACS and RSC publications.

In summary, CAS 953938-54-0 represents a multifaceted tool for researchers navigating drug discovery, chemical biology, and method development. Its structural features respond to contemporary questions in medicinal chemistry, while its synthetic accessibility aligns with industrial and academic priorities. As the scientific community leans toward fragment-based drug design and covalent inhibitors, this compound’s bromine and sulfonamide groups offer strategic advantages worth exploring.